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Compound of Interest

Compound Name: SR10067

Cat. No.: B15608826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of SR10067, a potent

and selective REV-ERB agonist, in Dimethyl Sulfoxide (DMSO) for in vitro studies and in a corn

oil vehicle for in vivo experiments. Adherence to these guidelines is crucial for ensuring

consistent and reproducible experimental outcomes.

Data Presentation: SR10067 Solubility
The following table summarizes the known solubility parameters of SR10067 in the

recommended solvents.

Solvent/Vehicle
SR10067
Concentration

Molar Equivalent Notes

100% DMSO 100 mg/mL[1] 214.79 mM[1]

Ultrasonic treatment is

recommended to

achieve full

dissolution.[1]

10% DMSO in Corn

Oil
≥ 2.5 mg/mL[1] ≥ 5.37 mM[1]

A clear solution can

be achieved.[1]
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Protocol 1: Preparation of SR10067 in DMSO for In Vitro
Applications
This protocol details the preparation of a concentrated SR10067 stock solution in DMSO,

suitable for use in cell-based assays.

Materials:

SR10067 powder

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath sonicator

Sterile 0.22 µm PTFE syringe filter

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing SR10067: Accurately weigh the desired amount of SR10067 powder and place it in

a sterile amber microcentrifuge tube.

Solvent Addition: Add the calculated volume of sterile DMSO to achieve the desired stock

concentration (e.g., 100 mg/mL).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.
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If the compound is not fully dissolved, place the tube in a water bath sonicator. Sonicate in

short bursts of 5-10 minutes, vortexing in between, until the solution is clear. Gentle

warming to 37°C can aid dissolution.

Sterile Filtration:

To ensure sterility for cell culture applications, filter the SR10067 stock solution through a

0.22 µm PTFE syringe filter into a new sterile, amber tube. PTFE filters are recommended

for their compatibility with DMSO.[2][3]

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]

Preparation of Working Solution:

When ready to use, thaw an aliquot at room temperature.

Dilute the stock solution in pre-warmed cell culture medium to the final desired

concentration. It is critical to ensure the final concentration of DMSO in the cell culture

medium is kept low, typically below 0.5%, as higher concentrations can be cytotoxic.[4][5]

[6][7][8] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Protocol 2: Preparation of SR10067 in Corn Oil for In
Vivo Applications
This protocol describes the preparation of an SR10067 suspension in a corn oil-based vehicle

for administration in animal models, such as by intraperitoneal (IP) injection.

Materials:

SR10067 powder
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Anhydrous, sterile DMSO

Sterile corn oil

Sterile conical tubes or vials

Calibrated pipettes and sterile pipette tips

Vortex mixer

Water bath sonicator or probe sonicator

Procedure:

Preparation of SR10067/DMSO Premix:

In a sterile tube, dissolve the required amount of SR10067 powder in sterile DMSO. For a

final formulation of 10% DMSO, this will be 1/10th of your final desired volume.

Ensure complete dissolution by vortexing and, if necessary, brief sonication as described

in Protocol 1.

Vehicle Preparation:

In a separate larger sterile tube, measure out the required volume of sterile corn oil (90%

of the final volume).

Combining the Premix and Vehicle:

Slowly add the SR10067/DMSO premix dropwise to the corn oil while continuously

vortexing. This gradual addition is crucial to prevent precipitation of the compound.

Homogenization:

After the complete addition of the premix, vortex the mixture vigorously for at least 5

minutes to ensure a homogenous suspension.
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For a more uniform suspension, sonicate the final mixture. A water bath sonicator can be

used for 15-30 minutes, or a probe sonicator at a low power setting for short bursts,

ensuring the solution does not overheat.

Administration:

Before each administration, vortex the suspension thoroughly to ensure a uniform dose.

It is recommended to prepare this formulation fresh before each experiment. If short-term

storage is necessary, store at 4°C, protected from light, and bring to room temperature

before use.
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Experimental Workflow for SR10067 Solubilization

In Vitro Protocol (DMSO) In Vivo Protocol (Corn Oil)

1. Weigh SR10067

2. Add Sterile DMSO

3. Vortex & Sonicate

4. Sterile Filter (0.22 µm PTFE)

5. Aliquot & Store at -80°C

1. Weigh SR10067

2. Dissolve in DMSO (Premix)

4. Add Premix to Oil Dropwise

3. Add Corn Oil

5. Vortex & Sonicate

6. Administer Fresh

Click to download full resolution via product page

Caption: Workflow for SR10067 solubilization.
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SR10067 and the REV-ERB Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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